(E)-N-(2-(2-((1H-indol-3-yl)methylene)hydrazinyl)-2-oxoethyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-[(2E)-2-(1H-indol-3-ylmethylidene)hydrazinyl]-2-oxoethyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H15F3N4O2/c20-19(21,22)15-7-3-1-6-14(15)18(28)24-11-17(27)26-25-10-12-9-23-16-8-4-2-5-13(12)16/h1-10,23H,11H2,(H,24,28)(H,26,27)/b25-10+
• InChI Key: TVMSRFWSQBRNMQ-KIBLKLHPSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C=NNC(=O)CNC(=O)C3=CC=CC=C3C(F)(F)F
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)/C=N/NC(=O)CNC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H15F3N4O2
• Molecular Weight: 388.3 g/mol
• CAS No.: 391892-64-1

Description

(E)-N-(2-(2-((1H-indol-3-yl)methylene)hydrazinyl)-2-oxoethyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H15F3N4O2 and its molecular weight is 388.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound is involved in the synthesis of various heterocyclic compounds due to its structural versatility. For instance, the reactivity of indole derivatives in the presence of hydrazine and other reagents facilitates the formation of azetidinones, pyrazolines, and pyrazoles, demonstrating a broad utility in organic synthesis for developing pharmaceuticals and agrochemicals. Notably, the creation of indolyl azetidinones has been explored for their anti-inflammatory activities, comparing favorably with non-steroidal anti-inflammatory drugs (NSAIDs) (R. Kalsi et al., 1990).

Antimicrobial and Antifungal Activity

Another significant application is in the development of antimicrobial and antifungal agents. The synthesis of new pyrazoline and pyrazole derivatives from this compound has shown promising antibacterial and antifungal activities, indicating potential for the development of new therapeutic agents (S. Y. Hassan, 2013).

Functional Materials Development

In the realm of materials science, this compound contributes to the construction of covalent organic frameworks (COFs) with amide functionalization. These materials exhibit high crystallinity and efficiency as catalysts for chemical reactions, such as Knoevenagel condensation, demonstrating the compound's utility in creating functional materials for heterogeneous catalysis (Yang Li et al., 2019).